BENGHE Foundational & Exploratory

Check Availability & Pricing

what is the structure of benzyl carbamate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Benzyl carbamate

cat. No.: B042152

An In-depth Technical Guide to the Structure and Chemistry of Benzyl Carbamate

For Researchers, Scientists, and Drug Development Professionals

Abstract

Benzyl carbamate (Cbz-NH3), the benzyl ester of carbamic acid, is a pivotal molecule in
organic synthesis, primarily recognized for its role as a precursor to the benzyloxycarbonyl
(Cbz or Z) protecting group. This group is fundamental in peptide synthesis and the preparation
of complex amines due to its stability and selective cleavage conditions. This technical guide
provides a comprehensive overview of the molecular structure of benzyl carbamate,
supported by quantitative physicochemical and spectroscopic data. Furthermore, it details a
standard experimental protocol for its synthesis and illustrates its core chemical
transformations, including its application in amine protection, through structured diagrams.

Molecular Structure of Benzyl Carbamate

Benzyl carbamate, with the chemical formula CsHoNOz, is an organic compound that
integrates a benzyl group, an ester linkage, and a terminal amino group.[1][2] Structurally, it is
the ester formed from benzyl alcohol and carbamic acid.[2] The molecule consists of a central
carbamate moiety (-O-C(=0)-N-), which is flanked by a phenylmethyl (benzyl) group on the
oxygen atom and two hydrogen atoms on the nitrogen atom.

The key functional groups are:
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e Benzyl Group (CeHsCHz-): Provides steric bulk and influences the molecule's solubility in
organic solvents. The aromatic ring's electron system is a key feature.

e Carbamate Group (-O(C=0)NH3): A planar functional group due to resonance between the
nitrogen lone pair and the carbonyl group. This planarity is a critical aspect of its chemical
behavior.

The presence of both a hydrogen-bond donor (-NHz) and acceptors (the carbonyl and ester
oxygens) allows for the formation of intermolecular hydrogen bonds, contributing to its
crystalline solid state at room temperature.[1][3]

Caption: Chemical structure of benzyl carbamate.

Physicochemical and Spectroscopic Data

Quantitative data for benzyl carbamate is summarized below, providing key identifiers and
characteristic properties for laboratory use.
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Property Value Reference(s)
Identifiers

CAS Number 621-84-1 [2][4]
Molecular Formula CsHoNO2 [2][4]
Molecular Weight 151.165 g/mol [21[4]
InChikey PUJDIJCNWFYVJX- 4]

UHFFFAOYSA-N

Canonical SMILES C1=CC=C(C=C1)COC(=O)N [2][4]

Physical Properties

White to off-white crystalline
Appearance , [1][5]
solid/flakes

Melting Point 86-89 °C [6]

- Moderately soluble in water,
Solubility _ _ [2]
soluble in organic solvents

Spectroscopic Data

1H NMR (400 MHz, CDCIs) [7]

0 7.56 - 7.39 (m, 5H) Aromatic protons (CeHs) [7]
0 5.11 (s, 2H) Methylene protons (-CHz-) [7]
0 4.91 (br s, 2H) Amine protons (-NHz2) [7]
IR (KBr, cm™1) [7]

3422-3332 N-H stretching [7]
1694 C=0 (carbonyl) stretching [7]
1610 N-H bending [7]
1346 C-N stretching [7]
1068 C-O stretching [7]
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Experimental Protocols

Synthesis of Benzyl Carbamate via Benzyl
Chloroformate and Ammonia

This protocol is a widely cited and reliable method for the laboratory-scale preparation of
benzyl carbamate.[5][8][9]

Materials and Equipment:

Benzyl chloroformate (Cbz-Cl)

» Concentrated aqueous ammonium hydroxide (Ammonia water, ~28-30%)
o Deionized water

* Ice bath

» Three-necked round-bottom flask

e Overhead stirrer

e Dropping funnel

o Reflux condenser with a gas adapter

o Bilchner funnel and filter flask

Beakers and standard laboratory glassware
Procedure:

e Setup: Equip a three-necked round-bottom flask with an overhead stirrer, a dropping funnel,
and a reflux condenser. Place the flask in an ice bath to maintain a low temperature.

o Reaction Initiation: Charge the flask with concentrated aqueous ammonium hydroxide.

o Addition of Reagent: While vigorously stirring the ammonia solution under ice-bath cooling,
add benzyl chloroformate dropwise from the dropping funnel over a period of approximately
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30 minutes. A white precipitate will form.[8]

e Reaction Completion: After the addition is complete, continue stirring the mixture for an
additional 2 hours at low temperature.[8]

« |solation: Isolate the precipitated product by vacuum filtration using a Bichner funnel.

e Washing: Wash the crude product thoroughly with a generous amount of cold deionized
water to remove unreacted ammonia and ammonium salts.

» Drying: Dry the washed product in air or in a vacuum desiccator to yield benzyl carbamate
as a white solid.

 Purification (Optional): For higher purity, the product can be recrystallized from a suitable
solvent system, such as ethyl acetate/hexane or toluene.[5][8]

Conditions

Vigorous Stirring

Ice Bath (0-5 °C)

Reactants

Products

Ammonia (aq)

~_| Ammonium Chloride

Benzyl Chloroformate

Benzyl Carbamate

Click to download full resolution via product page

Caption: Synthesis workflow for benzyl carbamate.
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Application in Amine Protection

Benzyl carbamate itself is a stable compound, but its derivative, the benzyloxycarbonyl (Cbz
or Z) group, is a cornerstone of amine protection strategy in multi-step organic synthesis.[10]
The Cbz group is typically installed using benzyl chloroformate (Cbz-Cl), not benzyl
carbamate directly. However, understanding benzyl carbamate provides insight into the
structure of the resulting protected amine. The deprotection of a Cbz-protected amine
regenerates the free amine.

Logical Relationship: Protection and Deprotection

* Protection Step: A primary or secondary amine reacts with an activating agent like benzyl
chloroformate to form a Cbz-protected amine (a substituted benzyl carbamate).

o Deprotection Step: The Cbz group is cleaved under specific conditions to release the free
amine, toluene, and carbon dioxide. A common and mild method is catalytic hydrogenation.
[10][11]

Primary/Secondary Benzyl
Amine (R-NHz2) Chloroformate
Protection
(Base)
Cbz-Protected Amine Catalytic Hydrogenation
(R-NH-Cbz) (e.g., Hz, Pd/C)

Deprotection

Free Amine
(R-NH-2)

Toluene + CO2
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Caption: The Cbz protection and deprotection cycle.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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